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Compound of Interest

Compound Name: Sodium Propionate

Cat. No.: B10779107 Get Quote

The Thermal Decomposition of Sodium
Propionate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition behavior of

sodium propionate (NaC₂H₅CO₂), a widely used food preservative and antifungal agent.

Understanding its thermal stability and decomposition pathways is crucial for applications in

materials science, drug formulation, and chemical synthesis.

Thermal Behavior and Transitions
The thermal behavior of sodium propionate has been characterized by two solid-solid phase

transitions occurring below 250°C, followed by melting at approximately 290°C.[1][2][3] The

stability of sodium propionate is notably dependent on the surrounding atmosphere, with

decomposition occurring at a lower temperature in the presence of air compared to an inert

argon atmosphere.[1][2]

Table 1: Key Thermal Events for Sodium Propionate
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Thermal Event Temperature (°C) Atmosphere

Solid-Solid Phase Transitions < 250 Argon and Air

Melting ~ 290 Argon and Air

Onset of Mass Loss

(Decomposition)
~ 320 Air

Onset of Mass Loss

(Decomposition)
~ 400 Argon

Decomposition Pathways and Products
The decomposition of sodium propionate proceeds through different pathways depending on

the atmospheric conditions.

In an inert (argon) atmosphere, the decomposition is a multi-step process. It begins with the

release of carbon dioxide (CO₂) due to the decomposition of propionyl radicals, which also

leads to the formation of elemental carbon. This initial step is followed by a more significant

conversion to sodium carbonate (Na₂CO₃), with the evolution of several gaseous products.

In an oxidative (air) atmosphere, the decomposition is an oxidative process. The primary

gaseous products are carbon dioxide (CO₂) and water (H₂O).

Table 2: Gaseous Products of Sodium Propionate
Decomposition

Atmosphere Gaseous Products Solid Residue

Argon

3-pentanone, Carbon Dioxide

(CO₂), Carbon Monoxide (CO),

Methane (CH₄), Ethylene

(C₂H₄)

Sodium Carbonate (Na₂CO₃),

Elemental Carbon

Air
Carbon Dioxide (CO₂), Water

(H₂O)
Sodium Carbonate (Na₂CO₃)
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The following diagram illustrates the distinct decomposition pathways of sodium propionate in

argon and air atmospheres.
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Caption: Decomposition pathways of sodium propionate in argon and air.

Experimental Protocols
The characterization of the thermal decomposition of sodium propionate typically involves the

following analytical techniques:

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
This experimental workflow outlines the key steps for analyzing the thermal properties of

sodium propionate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.benchchem.com/product/b10779107?utm_src=pdf-body-img
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Sample Preparation:
Weigh 5-10 mg of

Sodium Propionate

Instrument Setup:
TGA/DSC Instrument

Set gas flow (Argon or Air)
Set temperature program

Run Analysis:
Heat sample at a

controlled rate (e.g., 10°C/min)

Data Collection:
Record mass change (TGA)

and heat flow (DSC)
vs. temperature

Data Analysis:
Determine onset temperatures,

melting point, and
mass loss percentages

End

Click to download full resolution via product page

Caption: Workflow for TGA/DSC analysis of sodium propionate.

Methodology:
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Sample Preparation: Accurately weigh approximately 5-10 mg of the sodium propionate
sample into an appropriate crucible (e.g., alumina).

Instrument Setup:

Place the sample crucible and a reference crucible into the TGA/DSC instrument.

Set the desired atmosphere by purging with either high-purity argon or dry air at a

constant flow rate (e.g., 50 mL/min).

Program the temperature profile, typically a linear heating ramp (e.g., 10°C/min) from

ambient temperature to a final temperature above the complete decomposition of the

sample (e.g., 600°C).

Data Acquisition: Initiate the heating program and continuously record the sample mass

(TGA) and the differential heat flow (DSC) as a function of temperature.

Data Analysis:

From the TGA curve, determine the onset temperature of decomposition and the

percentage of mass loss at each stage.

From the DSC curve, identify the temperatures of phase transitions (endothermic peaks)

and melting (sharp endothermic peak).

Evolved Gas Analysis (EGA)
Methodology:

Evolved Gas Analysis is often coupled with TGA to identify the gaseous products released

during decomposition. This is typically achieved by interfacing the gas outlet of the TGA to a

mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

TGA-MS/FTIR Setup: The gas evolved from the TGA furnace is transferred through a heated

transfer line to the MS or FTIR spectrometer.

Analysis: As the sample is heated in the TGA, the mass spectrometer or FTIR continuously

analyzes the composition of the evolved gas stream.
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Data Interpretation: The resulting data provides information on the chemical nature of the

evolved species at different temperatures, allowing for the identification of the decomposition

products listed in Table 2.

Conclusion
The thermal decomposition of sodium propionate is a complex process that is highly

dependent on the surrounding atmosphere. In an inert environment, it primarily yields sodium

carbonate, elemental carbon, and a mixture of organic gases. In an oxidative environment, the

decomposition is more direct, leading to sodium carbonate, carbon dioxide, and water. A

thorough understanding of these decomposition pathways and the associated thermal events is

essential for the effective and safe use of sodium propionate in various scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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